Cas no 1324-53-4 (2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2))

2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2) structure
1324-53-4 structure
Product Name:2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2)
CAS No:1324-53-4
MF:C32H36N2Na2O8S2
MW:686.746388435364
CID:143314
PubChem ID:164815
Update Time:2025-04-19

2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2)
    • 2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, so...
    • Acid Blue 138
    • C.I. Acid blue 138
    • Carbolan Blue B
    • disodium 1-amino-4-(4-dodecylsulphonatoanilino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
    • Kayanol milling blue bw
    • Milling Blue BW
    • Nylomine Acid Blue C-G
    • Weak Acid Blue BS
    • Best Acid Milling Blue BW
    • Brilliant Blue BS
    • C.I. 62075
    • Carbolan Blue BS
    • Kapron Blue BS
    • C.I.62075
    • Milling Blue BW
    • NS00045422
    • Disodium 1-amino-4-(4-dodecyl-2-sulfonatoanilino)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
    • disodium;1-amino-4-(4-dodecyl-2-sulfonatoanilino)-9,10-dioxoanthracene-2-sulfonate
    • DTXSID80927665
    • 1324-53-4
    • EINECS 215-377-9
    • Inchi: 1S/C32H38N2O8S2.2Na/c1-2-3-4-5-6-7-8-9-10-11-14-21-17-18-24(26(19-21)43(37,38)39)34-25-20-27(44(40,41)42)30(33)29-28(25)31(35)22-15-12-13-16-23(22)32(29)36;;/h12-13,15-20,34H,2-11,14,33H2,1H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2
    • InChI Key: WIWGQTZNHNTAOB-UHFFFAOYSA-L
    • SMILES: S(C1=C(C=CC(=C1)CCCCCCCCCCCC)NC1C=C(C(=C2C(C3C=CC=CC=3C(C=12)=O)=O)N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 664.18900
  • Monoisotopic Mass: 686.170847
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 13
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 203

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 200.52000
  • LogP: 9.21780
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